(4aR,7aS)-1-(pyridin-2-ylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride

• IUPAC Name: [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-pyridin-2-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H15N3O3S.ClH/c16-12(9-3-1-2-4-13-9)15-6-5-14-10-7-19(17,18)8-11(10)15;/h1-4,10-11,14H,5-8H2;1H/t10-,11+;/m0./s1
• InChI Key: MDUDUCUZPSJLQO-VZXYPILPSA-N
• Canonical SMILES: C1CN(C2CS(=O)(=O)CC2N1)C(=O)C3=CC=CC=N3.Cl
• Isomeric SMILES: C1CN([C@@H]2CS(=O)(=O)C[C@@H]2N1)C(=O)C3=CC=CC=N3.Cl
• Molecular Formula: C12H16ClN3O3S
• Molecular Weight: 317.79 g/mol

Description

The compound contains a pyridine ring, which is a basic heterocyclic ring structure found in many important natural and synthetic compounds. The pyridine ring is part of a larger octahydrothieno[3,4-b]pyrazine structure, which is a bicyclic structure containing a sulfur atom.

Molecular Structure Analysis

The compound has a complex bicyclic structure with a pyridine ring fused to a thieno[3,4-b]pyrazine ring. The presence of the pyridine ring suggests that the compound may have basic properties.

Chemical Reactions Analysis

The compound likely undergoes reactions typical of pyridines and other heterocyclic compounds. These could include electrophilic and nucleophilic substitution reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure, including the position and nature of any substituents. Pyridine derivatives are often polar and may have a significant dipole moment.

Scientific Research Applications

Synthetic Studies

• Ethylacetoacetate Reactivity : The compound reacts with nicotinohydrazide in ethanol to form 5-methyl-2-(pyridin-3-ylcarbonyl)-2,4-dihydro-3H-pyrazol-3-one. This has been used to synthesize various derivatives for antimicrobial and antiviral testing (Joshi et al., 2010).

• Synthesis of Heterocycles : Utilized in the synthesis of new heterocycles based on 3-Methyl-1-Phenyl-5-Benzene Sulfonamido Pyrazole for exploring their antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002).

• Formation of Diazanaphthalenes : Involved in the synthesis of diazanaphthalene derivatives and other related compounds in an attempt to investigate their chemical properties and potential applications (Harb et al., 1989).

• Elucidation of Reaction Mechanisms : Its reaction with certain compounds provides insights into the mechanisms of chemical reactions, important for understanding complex organic syntheses (Chimichi et al., 1996).

Biological Studies

• Antimicrobial Activity Assessment : It has been used as a base structure for developing compounds to be screened for antimicrobial and antiviral properties, contributing to the search for new treatment options in infectious diseases (Joshi et al., 2010).

• Analgesic Agent Development : Research has been conducted on derivatives of this compound for their potential as analgesic agents, highlighting its role in pain management research (Aggarwal et al., 2020).

• Anticancer Agent Synthesis : Used in the synthesis of analogs and derivatives for potential use as antimitotic agents, demonstrating its importance in cancer research (Temple et al., 1990).

• Investigation in Metal Complexes : Its derivatives have been utilized in the synthesis of metal complexes, contributing to the field of inorganic chemistry and material science (Cook, Tuna, & Halcrow, 2013).

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Pyridine derivatives are found in many biologically active compounds, so it’s possible that this compound could have interesting biological properties.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact toxicity or hazards associated with this compound.

Future Directions

Further study would be needed to fully understand the properties and potential applications of this compound. This could include synthetic studies to optimize its production, physical chemistry studies to understand its properties, and biological studies to explore potential activity.